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Compound of Interest

Compound Name: YCW-E11

Cat. No.: B15293299

Disclaimer: A specific Safety Data Sheet (SDS) for YCW-E11 (CAS 1519043-97-0) is not
publicly available through standard searches. The following guidance is based on best
practices for handling potent, novel research compounds and should be supplemented with the
official SDS obtained from the manufacturer or supplier before any handling occurs.

YCW-E11 is a Bcl-2 and Mcl-1 inhibitor utilized in cancer research to induce cell apoptosis. As
a potent, biologically active compound, it requires stringent safety protocols to prevent
exposure to researchers and laboratory personnel. This guide provides essential information on
personal protective equipment (PPE), handling procedures, and disposal plans to ensure a
safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against exposure to hazardous chemicals. For a potent
compound of unknown toxicity like YCW-E11, a comprehensive PPE strategy is mandatory.
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PPE Category

Item

Specification Purpose

Hand Protection

Disposable Gloves

Prevents skin contact
and absorption.
Nitrile, powder-free, Double-gloving

two pairs (double-

gloving)

provides additional
protection against
tears and

contamination.

Chemical splash- Protects eyes from

Eye Protection Safety Goggles proof, conforming to splashes, aerosols,
ANSI Z87.1 standards  and fine particles.
Prevents inhalation of
airborne particles,
) ) ) N95 or higher certified  especially when
Respiratory Protection  Respirator

respirator handling the
powdered form of the

compound.

Body Protection

Laboratory Coat

Full-length, with Protects skin and

buttoned or snapped personal clothing from

cuffs contamination.

Disposable Gown

Impervious material,
worn over the lab coat

Provides an additional
layer of protection,
particularly during
procedures with a
high risk of splashing.

Foot Protection

Closed-toe Shoes

Protects feet from
Sturdy, non-slip soles spills and falling

objects.

Experimental Protocol: Safe Handling of YCW-E11

The following step-by-step protocol outlines the safe handling of YCW-E11 from receipt to

disposal.
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1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound in a designated, well-ventilated, and restricted-access area.
e The storage location should be cool, dry, and away from incompatible materials.
¢ Maintain an accurate inventory of the compound.

2. Weighing and Preparation of Solutions:

» All handling of the powdered form of YCW-E11 must be conducted within a certified chemical
fume hood or a glove box to minimize inhalation risk.

o Wear the full complement of recommended PPE, including double gloves, a respirator, and a
disposable gown over your lab coat.

» Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

e When dissolving the compound, add the solvent slowly to the powder to avoid splashing.

3. Experimental Use:

o Clearly label all solutions containing YCW-E11 with the compound name, concentration,
date, and hazard symbols.

o Conduct all experimental procedures involving YCW-E11 within a chemical fume hood.

e Avoid the generation of aerosols.

4. Disposal Plan:

 All solid and liquid waste contaminated with YCW-E11 must be treated as hazardous
chemical waste.

» Dispose of contaminated consumables (e.g., pipette tips, tubes, gloves, disposable gowns)
in a designated, sealed hazardous waste container.

 Liquid waste should be collected in a clearly labeled, sealed waste container.

o Follow all institutional and local regulations for hazardous waste disposal.

Workflow for Safe Handling of Research
Compounds

The following diagram illustrates the logical workflow for assessing and implementing safety
measures when handling a research compound for which a specific SDS is not immediately
available.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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